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Compound of Interest

Compound Name: SRS16-86

Cat. No.: B15582018

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation and use of SRS16-86, a
potent third-generation ferrostatin, for in vitro cell culture experiments. SRS16-86 is a valuable
tool for investigating the mechanisms of ferroptosis, an iron-dependent form of regulated cell
death implicated in various pathological conditions.

Introduction to SRS16-86

SRS16-86 is a potent and stable inhibitor of ferroptosis.[1] Ferroptosis is a form of regulated
cell death characterized by the iron-dependent accumulation of lipid peroxides. SRS16-86
exerts its protective effects by inhibiting lipid peroxidation and upregulating key anti-ferroptotic
factors, including Glutathione Peroxidase 4 (GPX4), glutathione (GSH), and the
cystine/glutamate antiporter system Xc- (of which xXCT is a subunit).[2][3][4][5][6] By modulating
the XCT-GSH-GPX4 axis, SRS16-86 helps maintain cellular redox homeostasis and prevents
the catastrophic lipid damage that defines ferroptosis.[2][3]

Quantitative Data Summary

The following table summarizes the key quantitative information for SRS16-86.
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Property Value Source(s)
Molecular Weight 432.56 g/mol [1]
Solubility in DMSO 2 mg/mL (4.62 mM) [1]
Solubility in Ethanol 2 mg/mL [1]
Solubility in Water Insoluble [1]
In Vitro Working Conc. ~1 uM [1]
Storage (Powder) 3 years at -20°C [1]

) 1 year at -80°C or 1 month at
Storage (Stock Solution) ) [1]
-20°C in solvent

Experimental Protocols
Preparation of SRS16-86 Stock Solution (10 mM)

This protocol describes the preparation of a 10 mM stock solution of SRS16-86 in dimethyl
sulfoxide (DMSO).

Materials:

SRS16-86 powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Protocol:

o Pre-warm Reagents: Allow the SRS16-86 powder and DMSO to equilibrate to room
temperature before opening to prevent condensation. It is crucial to use fresh, anhydrous
DMSO as moisture can reduce the solubility of SRS16-86.[1]
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» Weigh SRS16-86: Accurately weigh out the desired amount of SRS16-86 powder. For
example, to prepare 1 mL of a 10 mM stock solution, you would need 4.326 mg of SRS16-86
(Molecular Weight = 432.56).

o Dissolution: Add the weighed SRS16-86 powder to a sterile microcentrifuge tube. Add the
appropriate volume of DMSO to achieve the desired concentration. For a 10 mM stock, if you
weighed 4.326 mg, you would add 1 mL of DMSO.

o Mixing: Vortex the solution thoroughly until the SRS16-86 powder is completely dissolved.
Gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution if necessary.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.[1] Store the aliquots at -80°C for
long-term storage (up to 1 year) or at -20°C for short-term storage (up to 1 month).[1]

Note on Solvent Choice: While ethanol is also a viable solvent, DMSO is more commonly used
for cell culture assays.[1][7] When using any solvent, it is critical to include a vehicle control
(DMSO alone at the same final concentration) in your experiments, as solvents can have
effects on cells.[7]

General Protocol for In Vitro Cell Treatment

This protocol provides a general workflow for treating adherent cells with SRS16-86 to inhibit
ferroptosis induced by compounds like erastin.

Materials:

Cultured adherent cells (e.g., HT-1080)

Complete cell culture medium

SRS16-86 stock solution (10 mM)

Ferroptosis inducer (e.g., erastin)

Multi-well cell culture plates

Phosphate-buffered saline (PBS)
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Protocol:

o Cell Seeding: Seed cells in a multi-well plate at a density that will ensure they are in the
exponential growth phase and have not reached confluency at the end of the experiment. An
optimal seeding density for HT-1080 cells is around 6,000 cells/cmz2.[8] Allow the cells to
adhere and grow overnight in a 37°C, 5% COz2 incubator.

o Preparation of Working Solutions: On the day of the experiment, thaw the SRS16-86 stock
solution and the ferroptosis inducer stock solution. Prepare serial dilutions of the compounds
in complete cell culture medium to achieve the desired final concentrations. For example, to
achieve a final concentration of 1 uM SRS16-86 from a 10 mM stock, you can perform a
1:10,000 dilution.

e Cell Treatment:

o For experiments investigating the protective effect of SRS16-86, it is common to pre-treat
the cells with SRS16-86 for a period (e.g., 1-2 hours) before adding the ferroptosis
inducer.

o Remove the old medium from the wells and replace it with the medium containing the
desired concentrations of SRS16-86 and/or the ferroptosis inducer.

o Include appropriate controls:

Untreated cells (medium only)

Vehicle control (medium with the same final concentration of DMSO as the highest
concentration of SRS16-86 used)

Ferroptosis inducer only

SRS16-86 only

 Incubation: Return the plate to the incubator and incubate for the desired treatment duration
(e.g., 24-48 hours).
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e Downstream Analysis: Following incubation, the cells can be analyzed using various assays,
such as:

o Cell Viability/Death Assays: (e.g., CellTiter-Glo®, SYTOX Green staining) to quantify the
extent of cell death.[9]

o Lipid Peroxidation Assays: Using probes like C11-BODIPY(581/591) to measure lipid
reactive oxygen species.

o Western Blotting: To analyze the expression levels of key proteins in the ferroptosis
pathway, such as GPX4 and xCT.[2]

Visualizations
Signaling Pathway of SRS16-86 in Ferroptosis Inhibition
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Caption: Mechanism of SRS16-86 in preventing ferroptosis.

Experimental Workflow for Stock Preparation and Cell
Treatment
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Caption: Workflow for SRS16-86 stock preparation and cell treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. SRS 16-86 promotes diabetic nephropathy recovery by regulating ferroptosis - PMC
[pmc.ncbi.nlm.nih.gov]

o 3. The Latest View on the Mechanism of Ferroptosis and Its Research Progress in Spinal
Cord Injury - PMC [pmc.ncbi.nlm.nih.gov]

e 4. Mechanism of Ferroptosis and Its Role in Spinal Cord Injury - PMC [pmc.ncbi.nim.nih.gov]

o 5. Ferroptosis inhibitor SRS 16-86 attenuates ferroptosis and promotes functional recovery in
contusion spinal cord injury - PubMed [pubmed.ncbi.nim.nih.gov]

e 6. SRS 16-86 promotes diabetic nephropathy recovery by regulating ferroptosis - PubMed
[pubmed.ncbi.nim.nih.gov]

e 7. Considerations regarding use of solvents in in vitro cell based assays - PMC
[pmc.ncbi.nlm.nih.gov]

» 8. Protocol for detection of ferroptosis in cultured cells - PMC [pmc.ncbi.nlm.nih.gov]
e 9. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Notes and Protocols: SRS16-86 for Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582018#how-to-prepare-srs16-86-stock-solution-
for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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